Cas no 1177343-97-3 (N-(pyridin-4-yl)methylpiperidin-4-amine)

• Product Name: N-(pyridin-4-yl)methylpiperidin-4-amine
• CAS No: 1177343-97-3
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD12822140
• CID: 5654503
• PubChem ID: 53326962
• Update Time: 2025-05-24

N-(pyridin-4-yl)methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1177343-97-3
• BB 0253392
• EN300-2750691
• N-[(pyridin-4-yl)methyl]piperidin-4-amine
• AKOS010244436
• N-(pyridin-4-yl)methylpiperidin-4-amine

• MDL： MFCD12822140
• Inchi： 1S/C11H17N3/c1-5-12-6-2-10(1)9-14-11-3-7-13-8-4-11/h1-2,5-6,11,13-14H,3-4,7-9H2
• InChI Key： LYGAFNVQJHNKAD-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(pyridin-4-yl)methylpiperidin-4-amine

N-(Pyridin-4-Yl)methylpiperidin-4-Amine: A Comprehensive Overview

N-(Pyridin-4-Yl)methylpiperidin-4-Amine, identified by the CAS registry number 1177343-97-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure combining a pyridine ring and a piperidine moiety, has garnered attention due to its potential applications in drug design and material science.

The molecular structure of N-(Pyridin-4-Yl)methylpiperidin-4-Amine comprises a pyridine ring substituted at the 4-position with a methyl group attached to a piperidine ring, which itself is substituted at the 4-position with an amine group. This configuration imparts the compound with distinct electronic and steric properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the role of N-(Pyridin-4-Yl)methylpiperidin-4-Amine in various chemical reactions, including its use as a catalyst or precursor in asymmetric synthesis. Researchers have explored its ability to facilitate enantioselective reactions, leveraging its chiral environment to produce enantiomerically enriched products. These findings underscore its potential in developing novel chiral compounds with applications in pharmaceuticals and agrochemicals.

In the realm of pharmacology, N-(Pyridin-4-Yl)methylpiperidin-4-Amine has been investigated for its bioactivity. Preclinical studies suggest that this compound may exhibit modulatory effects on certain cellular pathways, potentially offering therapeutic benefits in conditions such as neurodegenerative diseases or inflammatory disorders. However, further research is required to validate these observations and explore its safety profile.

The synthesis of N-(Pyridin-4-Yl)methylpiperidin-4-Amine involves multi-step processes that highlight the principles of modern organic chemistry. Techniques such as Suzuki coupling and Stille coupling have been employed to construct the core structure efficiently. These methods not only enhance the yield but also ensure high purity, making them suitable for large-scale production.

From an environmental perspective, the ecological impact of N-(Pyridin-4-Yl)methylpiperidin-4-Amine has been a topic of interest. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions, suggesting that it may pose minimal risk to ecosystems when used responsibly.

In conclusion, N-(Pyridin-4-Yl)methylpiperidin-4-Amine, CAS No.117734397, stands as a promising compound with diverse applications across multiple disciplines. Its structural versatility, combined with emerging research findings, positions it as a valuable asset in both academic and industrial settings.